![molecular formula C12H12N2O B1298614 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde CAS No. 32570-90-4](/img/structure/B1298614.png)
2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde
Overview
Description
“2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde” is a chemical compound with the molecular formula C12H12N2O . It is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrole ring attached to a pyridine ring . The pyrrole ring is substituted with two methyl groups and the pyridine ring is attached at the 2-position of the pyrrole ring . The carbaldehyde functional group is attached at the 3-position of the pyrrole ring .Physical And Chemical Properties Analysis
This compound has a molecular weight of 200.24 g/mol . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
Drug Discovery
Pyrrole derivatives are known for their various biological activities, including antibacterial, antihypertensive, and antitubercular properties. They serve as promising starting materials in drug research due to these activities .
Cancer Treatment
Some pyrrole derivatives have shown good cytotoxic activity against certain cancer cell lines, indicating potential use in cancer treatment .
Material Science
Pyrrole compounds are utilized in material science for their unique properties, contributing to the development of new materials .
Catalysis
In the field of catalysis, pyrrole derivatives are applied due to their ability to facilitate chemical reactions, making them valuable in various synthetic processes .
Synthesis of Complex Molecules
Pyrrole derivatives are used in the synthesis of complex molecules through modern synthetic pathways that include metals, nanomaterials, and complex heterogeneous catalysed methods .
Biological Studies
Due to their structural similarity to natural compounds found in chlorophyll and vitamin B12, pyrrole derivatives are studied for their role in biological systems .
properties
IUPAC Name |
2,5-dimethyl-1-pyridin-2-ylpyrrole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O/c1-9-7-11(8-15)10(2)14(9)12-5-3-4-6-13-12/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQMMSSQLSQUPNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C2=CC=CC=N2)C)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501200424 | |
Record name | 2,5-Dimethyl-1-(2-pyridinyl)-1H-pyrrole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501200424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
32570-90-4 | |
Record name | 2,5-Dimethyl-1-(2-pyridinyl)-1H-pyrrole-3-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=32570-90-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Dimethyl-1-(2-pyridinyl)-1H-pyrrole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501200424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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